![molecular formula C7H9N3O2 B2672890 4,5,6,7-Tetrahydro-[1,2,3]triazolo[1,5-a]pyridine-6-carboxylic acid CAS No. 1546503-33-6](/img/structure/B2672890.png)
4,5,6,7-Tetrahydro-[1,2,3]triazolo[1,5-a]pyridine-6-carboxylic acid
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Overview
Description
“4,5,6,7-Tetrahydro-[1,2,3]triazolo[1,5-a]pyridine” is a type of heterocyclic system . The term “triazolopyridine” includes five types of heterocyclic systems with one subtype being [1,2,3]triazolo[1,5-a]pyridine . The synthesis and applications of the fully aromatic congeners have been reviewed in 2002 and 2010 . Their applications range from fluorescent materials to building blocks in supramolecular chemistry, which are known to form polynuclear complexes with different metal ions .
Synthesis Analysis
The synthesis of “4,5,6,7-Tetrahydro-[1,2,3]triazolo[1,5-a]pyridine” involves an S N 2 reaction between 4-(tert-butyldimethylsilyl)hex-5-yn-1-yl 4-methylbenzenesulfonate and NaN3 in DMF at 80 °C . This provides an intermediate, which undergoes in situ intramolecular thermal Huisgen azide–alkyne cycloaddition reaction . This one-pot process yields “4,5,6,7-Tetrahydro-[1,2,3]triazolo[1,5-a]pyridine” in 78% yield .Molecular Structure Analysis
The molecular structure of “4,5,6,7-Tetrahydro-[1,2,3]triazolo[1,5-a]pyridine” is complex, involving a triazolopyridine core . This core is part of a larger heterocyclic system .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “4,5,6,7-Tetrahydro-[1,2,3]triazolo[1,5-a]pyridine” include an S N 2 reaction and a Huisgen azide–alkyne cycloaddition . The S N 2 reaction forms an intermediate, which then undergoes the cycloaddition .Scientific Research Applications
Synthesis and Drug Design
- The synthesis of diversely functionalized building blocks based on tetrahydro[1,2,4]triazolo[4,3-a] and [1,5-a]pyridine cores has been explored. Such compounds, including the 4,5,6,7-tetrahydro variant, are identified as privileged motifs for lead-like compound design in drug discovery. This research highlights their utility in developing compounds to stimulate glucagon-like peptide-1 (GLP-1) secretion, presenting novel anti-diabetes drug leads (Mishchuk et al., 2016).
Catalytic and Synthetic Applications
- A study on the nitration of azolo[1,5-a]pyrimidin-7-amines and subsequent reactions to form various heterocyclic compounds demonstrates the versatility of these cores in synthesizing complex molecular structures, which are useful in diverse synthetic applications (Gazizov et al., 2020).
- Research on partially hydrogenated 2-amino[1,2,4]triazolo[1,5-a]pyrimidines heated with α-bromoketones in acetonitrile has revealed a method for synthesizing polycyclic compounds. These findings offer insights into the creation of new mesoionic heterocycles, which have potential applications in medicinal chemistry and materials science (Chernyshev et al., 2015).
Photoluminescence and Materials Science
- A study involving the synthesis of coordination polymers based on a rigid and planar tetracarboxylic acid ligand incorporating a triazole group highlights the photoluminescence properties of these materials. This research indicates potential applications in the development of materials with novel optical properties (Wang et al., 2016).
Green Chemistry and Catalysis
- The one-pot, three-component synthesis of pyrido[2,3-d]pyrimidinones using an aluminate sulfonic acid nanocatalyst under grinding technique demonstrates an eco-friendly approach to heterocyclic compound synthesis. This methodology highlights the importance of green chemistry principles in reducing hazardous waste and simplifying work-up processes (Abdelrazek et al., 2019).
Future Directions
The future directions for “4,5,6,7-Tetrahydro-[1,2,3]triazolo[1,5-a]pyridine” could involve further exploration of its potential applications. For instance, it has been included as a side chain in novel potassium channel modulators for the treatment and prevention of disorders of the nervous system . It has also been used in the construction of bicyclic fused triazolium ionic liquids, designed for the chemoselective extraction of copper (II) ions and histidine-containing peptides .
Properties
IUPAC Name |
4,5,6,7-tetrahydrotriazolo[1,5-a]pyridine-6-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3O2/c11-7(12)5-1-2-6-3-8-9-10(6)4-5/h3,5H,1-2,4H2,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLUFKWAAYDJFAI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CN=NN2CC1C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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